sodium beta-alaninate
sodium beta-alaninate
An amino acid formed in vivo by the degradation of dihydrouracil and carnosine. Since neuronal uptake and neuronal receptor sensitivity to beta-alanine have been demonstrated, the compound may be a false transmitter replacing GAMMA-AMINOBUTYRIC ACID. A rare genetic disorder, hyper-beta-alaninemia, has been reported.
Brand Name:
Vulcanchem
CAS No.:
16690-93-0
VCID:
VC0094852
InChI:
InChI=1S/C3H7NO2.Na/c4-2-1-3(5)6;/h1-2,4H2,(H,5,6);/q;+1/p-1
SMILES:
C(CN)C(=O)[O-].[Na+]
Molecular Formula:
C3H6NNaO2
Molecular Weight:
111.08 g/mol
sodium beta-alaninate
CAS No.: 16690-93-0
Main Products
VCID: VC0094852
Molecular Formula: C3H6NNaO2
Molecular Weight: 111.08 g/mol
| CAS No. | 16690-93-0 |
|---|---|
| Product Name | sodium beta-alaninate |
| Molecular Formula | C3H6NNaO2 |
| Molecular Weight | 111.08 g/mol |
| IUPAC Name | sodium;3-aminopropanoate |
| Standard InChI | InChI=1S/C3H7NO2.Na/c4-2-1-3(5)6;/h1-2,4H2,(H,5,6);/q;+1/p-1 |
| Standard InChIKey | QKJPFZCCZMBRFB-UHFFFAOYSA-M |
| Isomeric SMILES | C(CN)C(=O)[O-].[Na+] |
| SMILES | C(CN)C(=O)[O-].[Na+] |
| Canonical SMILES | C(CN)C(=O)[O-].[Na+] |
| Description | An amino acid formed in vivo by the degradation of dihydrouracil and carnosine. Since neuronal uptake and neuronal receptor sensitivity to beta-alanine have been demonstrated, the compound may be a false transmitter replacing GAMMA-AMINOBUTYRIC ACID. A rare genetic disorder, hyper-beta-alaninemia, has been reported. |
| Related CAS | 107-95-9 (Parent) |
| Synonyms | 3 Aminopropionic Acid 3-Aminopropionic Acid beta Alanine beta Alanine Hydrochloride beta Alanine, Monopotassium Salt beta Alanine, Monosodium Salt beta-Alanine beta-Alanine Hydrochloride beta-Alanine, Calcium Salt (2:1) beta-Alanine, Monopotassium Salt beta-Alanine, Monosodium Salt Hydrochloride, beta-Alanine |
| PubChem Compound | 23674880 |
| Last Modified | Nov 11 2021 |
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